Cas no 627520-91-6 (1,2-Ethanediamine, N-(2,3-dimethylcyclohexyl)-N'-undecyl-)

• Product Name: 1,2-Ethanediamine, N-(2,3-dimethylcyclohexyl)-N'-undecyl-
• CAS No: 627520-91-6
• MF: C₂₁H₄₄N₂
• MW: 324.587466239929
• CID: 433003
• PubChem ID: 16076379
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(2,3-dimethylcyclohexyl)-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(2,3-dimethylcyclohexyl)-N'-undecyl-
• N'-(2,3-dimethylcyclohexyl)-N-undecylethane-1,2-diamine
• 627520-91-6
• N~1~-(2,3-Dimethylcyclohexyl)-N~2~-undecylethane-1,2-diamine
• DTXSID10581855
• N'-(2,3-dimethylcyclohexyl)-N-undecyl-ethane-1,2-diamine

• Inchi： 1S/C21H44N2/c1-4-5-6-7-8-9-10-11-12-16-22-17-18-23-21-15-13-14-19(2)20(21)3/h19-23H,4-18H2,1-3H3
• InChI Key： DJUQIKOUSNDTPW-UHFFFAOYSA-N
• SMILES： N(CCNCCCCCCCCCCC)C1CCCC(C)C1C

Computed Properties

• Exact Mass: 324.35072
• Monoisotopic Mass: 324.350449412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06